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Compound of Interest

Compound Name:
4-(4-Formyl-3,5-

dimethoxyphenoxy)butanoic acid

CAS No.: 197304-21-5

Cat. No.: B190184

Get Quote

The Backbone Amide Linker (BAL) represents a cornerstone in modern solid-phase peptide

synthesis (SPPS), offering a versatile strategy for the production of C-terminally modified

peptides and other complex organic molecules. This guide provides an in-depth exploration of

the BAL linker's chemical structure, its mechanism of action, and detailed protocols for its

application, tailored for researchers, scientists, and professionals in drug development.

Core Concepts of the BAL Strategy
The defining feature of the BAL approach is the attachment of the nascent peptide chain to the

solid support via a backbone amide nitrogen atom rather than the traditional C-terminal

carboxyl group.[1][2] This unique anchoring strategy liberates the C-terminus for a wide array of

chemical modifications, a significant advantage over conventional methods.[1] The most

commonly employed BAL linker is derived from 4-(4-formyl-3,5-dimethoxyphenoxy)valeric acid

or its butyric acid analog.[3][4][5]

The synthesis workflow using a BAL linker typically involves three key stages:
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Anchoring: The first amino acid, with its C-terminus appropriately protected (e.g., as a

methyl, tert-butyl, or allyl ester), is attached to the aldehyde functionality of the linker via

reductive amination.[2][3]

Elongation: The peptide chain is then elongated in the C-to-N direction using standard Fmoc-

based solid-phase synthesis protocols.[2]

Cleavage: The final peptide is cleaved from the resin under acidic conditions, typically using

trifluoroacetic acid (TFA).[4]

Chemical Structure
The archetypal BAL linker is 5-(4-formyl-3,5-dimethoxyphenoxy)valeric acid. Its structure

features a trisubstituted benzaldehyde core, which is crucial for the acid-labile nature of the

final peptide-linker bond. The valeric acid chain provides a flexible spacer for attachment to an

aminofunctionalized solid support.

Chemical Name: 5-(4-formyl-3,5-dimethoxyphenoxy)valeric acid

CAS Number: 115109-59-6

Molecular Formula: C₁₄H₁₈O₆

Molecular Weight: 282.29 g/mol

Variations of this core structure, such as the ortho-BAL (o-BAL) and linkers with different alkoxy

substitutions, have been developed to fine-tune the acid lability and synthetic accessibility.

Mechanism of Action
The utility of the BAL linker hinges on two key chemical transformations: the initial reductive

amination to anchor the first amino acid and the final acid-catalyzed cleavage to release the

synthesized peptide.

Attachment via Reductive Amination
The process begins with the reaction of the aldehyde group on the BAL linker with the primary

amine of the C-terminally protected amino acid to form a Schiff base (imine). This intermediate
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is then reduced in situ to a stable secondary amine, typically using a mild reducing agent like

sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃). This

reaction proceeds without racemization of the chiral amino acid center.[3]

Caption: Reductive amination of the BAL linker with a C-terminally protected amino acid.

Peptide Elongation
Following the anchoring of the first amino acid, the secondary amine is acylated with the next

Fmoc-protected amino acid. This step can be challenging due to the steric hindrance of the

secondary amine and is often facilitated by potent coupling reagents. Subsequent peptide

chain elongation proceeds via standard Fmoc-SPPS cycles of deprotection (typically with

piperidine) and coupling.

Acidolytic Cleavage
The final peptide is liberated from the solid support by treatment with a strong acid, such as

TFA. The cleavage mechanism involves the protonation of the backbone amide bond, followed

by the formation of a resonance-stabilized benzylic carbocation on the linker. This carbocation

is then trapped by nucleophiles present in the cleavage cocktail (e.g., water or scavengers).

The electron-donating methoxy groups on the aromatic ring of the linker are critical for

stabilizing the carbocation intermediate, thereby facilitating cleavage under acidic conditions.

Caption: Acidolytic cleavage of the peptide from the BAL linker.

Quantitative Data
The efficiency of peptide synthesis using the BAL linker is demonstrated by the high yields and

purities of the cleaved products. The following table summarizes representative quantitative

data from the literature.
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Peptide
Sequence/Mod
ification

Cleavage
Conditions

Cleavage Yield
(%)

Purity (%) Reference

H-Phe-Ala-His-

OH

TFA-H₂O (9:1), 1

h
89 >93

H-Tyr-Gly-Gly-

Phe-Ala-Pro-OH

TFA-H₂O (9:1), 1

h
95 -

H-Tyr-Gly-Gly-

Phe-Ala-Pro-

N(CH₃)₂

TFA-H₂O (9:1), 1

h
91 -

H-Tyr-Gly-Gly-

Phe-Ala-Sar-OH
TFA-Et₃SiH, 1 h 95 -

Experimental Protocols
The following sections provide detailed methodologies for the key steps in SPPS using the BAL

linker.

Attachment of BAL Linker to Aminomethylated Resin
Resin Swelling: Swell aminomethylated polystyrene resin (1.0 g, ~1.0 mmol/g) in N,N-

dimethylformamide (DMF, 10 mL) for 1 hour.

Linker Activation: In a separate vessel, dissolve 5-(4-formyl-3,5-dimethoxyphenoxy)valeric

acid (3 equivalents relative to resin loading) and 1-hydroxybenzotriazole (HOBt) (3 eq.) in

DMF. Add N,N'-diisopropylcarbodiimide (DIC) (3 eq.) and allow to pre-activate for 10

minutes.

Coupling: Drain the DMF from the swollen resin and add the activated linker solution. Agitate

the mixture at room temperature for 2-4 hours.

Washing: Wash the resin sequentially with DMF (3 x 10 mL), dichloromethane (DCM) (3 x 10

mL), and methanol (3 x 10 mL).

Drying: Dry the resin under vacuum.
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Reductive Amination of the First Amino Acid
Resin Swelling: Swell the BAL-functionalized resin (1.0 g) in 1% acetic acid in DMF (10 mL)

for 1 hour.

Amino Acid Addition: Add the C-terminally protected amino acid (e.g., Fmoc-Ala-OtBu, 5-10

equivalents) to the resin suspension.

Reduction: Add sodium cyanoborohydride (NaBH₃CN, 5-10 equivalents).

Reaction: Agitate the mixture at room temperature for 2-4 hours. Monitor the reaction using a

Kaiser test to confirm the consumption of primary amines.

Washing: Wash the resin sequentially with DMF (3 x 10 mL), DCM (3 x 10 mL), and

methanol (3 x 10 mL).

Drying: Dry the resin under vacuum.

Acylation of the Secondary Amine and Peptide
Elongation

Acylation: Swell the resin in DMF. Couple the second Fmoc-protected amino acid (5

equivalents) using a potent coupling reagent such as HATU (4.9 eq.) and N,N-

diisopropylethylamine (DIPEA) (10 eq.) in DMF. Allow the reaction to proceed for 2-4 hours.

The use of symmetrical anhydrides has also been reported to be effective.

Peptide Elongation: Continue the peptide synthesis using standard Fmoc-SPPS protocols,

which involve cycles of:

Fmoc Deprotection: 20% piperidine in DMF for 20 minutes.

Washing: DMF washes.

Coupling: Coupling of the next Fmoc-amino acid using standard coupling reagents (e.g.,

HBTU/DIPEA or DIC/HOBt).

Cleavage and Deprotection
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Resin Preparation: Wash the final peptide-resin with DCM and dry under vacuum.

Cleavage Cocktail: Prepare a cleavage cocktail appropriate for the amino acid composition

of the peptide. A common cocktail is TFA/triisopropylsilane (TIS)/water (95:2.5:2.5, v/v/v). For

peptides containing tryptophan, a scavenger cocktail such as Reagent R

(TFA/thioanisole/1,2-ethanedithiol/anisole, 90:5:3:2) is recommended to prevent

reattachment of the peptide to the linker.

Cleavage Reaction: Add the cleavage cocktail to the resin (10 mL per gram of resin) and

agitate at room temperature for 1-3 hours.

Peptide Precipitation: Filter the resin and collect the filtrate. Precipitate the crude peptide by

adding cold diethyl ether.

Isolation: Centrifuge the suspension to pellet the peptide, decant the ether, and wash the

peptide pellet with cold ether.

Drying: Dry the crude peptide under vacuum.

Purification: Purify the peptide by reversed-phase high-performance liquid chromatography

(RP-HPLC).

Workflow Diagram
The following diagram illustrates the overall workflow for solid-phase peptide synthesis using

the BAL linker.
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Caption: General workflow for solid-phase peptide synthesis using the BAL linker.

Conclusion
The Backbone Amide Linker strategy is a powerful and versatile tool in the arsenal of peptide

and medicinal chemists. By anchoring the peptide through a backbone nitrogen, it opens up

avenues for the synthesis of a wide range of C-terminally modified peptides that are difficult to

access via traditional methods. The protocols outlined in this guide, combined with a thorough

understanding of the underlying chemical principles, will enable researchers to effectively utilize

the BAL linker for the successful synthesis of complex target molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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